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Compound of Interest

Compound Name: Dimethyl(vinyl)silane

Cat. No.: B13959084

This guide provides immediate safety, handling, and disposal protocols for
Dimethyl(vinyl)silane and related vinyl-substituted dimethylsilane compounds. It is intended
for researchers, scientists, and drug development professionals. Adherence to these
procedures is critical for ensuring laboratory safety.

Immediate Safety Information

Dimethyl(vinyl)silane and its derivatives are hazardous chemicals that pose significant risks.
They are highly flammable and can cause severe skin burns and eye damage.[1][2] Inhalation
may lead to corrosive injuries to the respiratory tract.[1] It is imperative to handle these
substances with extreme care in a controlled laboratory environment.

Primary Hazards:

o Flammability: These substances are highly flammable liquids and vapors. Keep them away
from heat, sparks, open flames, and hot surfaces.[1][2][3]

» Corrosivity: They can cause severe skin burns and eye damage upon contact.[1][4]

e Reactivity: They may react with water and can form explosive mixtures with air.[1][5] Some
vinyl silanes also have the potential for self-heating reactions, especially at elevated
temperatures or in the presence of free radical initiators.[6]

Personal Protective Equipment (PPE)
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Appropriate PPE is mandatory to prevent exposure. The following table summarizes the
required equipment.

Personal Protective o
Body Part _ Specifications and Notes
Equipment

Goggles must provide a tight

) seal. A face shield should be
Chemical Splash Goggles & )
Eyes/Face ) worn over goggles, especially
Face Shield ) ]
when there is a risk of

splashing or explosion.[7][8]

Neoprene or nitrile rubber
gloves are recommended.[2]
For silanes, 4H® laminate
] ] gloves offer extended

Hands Chemical-Resistant Gloves ) )
protection.[9] Always inspect
gloves before use and change
them immediately upon

contamination.

] A Nomex® or similar flame-
Flame-Resistant Laboratory ]
Body resistant lab coat, fully
Coat ] ]
buttoned, is required.[7]

Use in a well-ventilated area,
such as a chemical fume hood.

[10] If ventilation is insufficient,

Respiratory Respirator N )
a NIOSH-certified respirator
with an organic vapor (black
cartridge) is necessary.[2]
Shoes must cover the entire
Feet Closed-Toe Shoes

foot.[7]

Operational Plan: Handling and Experimental
Procedures
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Follow these steps to ensure the safe handling of Dimethyl(vinyl)silane throughout your
experimental workflow.

1. Preparation and Pre-Experiment Setup:
Ventilation: All work must be conducted in a properly functioning chemical fume hood.[10]

Emergency Equipment: Ensure that an eyewash station and safety shower are immediately
accessible.[2][10]

Ignition Sources: Eliminate all potential ignition sources from the work area, including sparks,
open flames, and hot surfaces.[10][11] Use non-sparking tools and explosion-proof
equipment.[2][3][12]

Grounding: Ground and bond all containers and receiving equipment to prevent static
discharge.[2]

. Handling and Use:

Container Handling: Keep containers tightly closed when not in use and store them in a cool,
dry, and well-ventilated area away from heat.[11]

Dispensing: When transferring the chemical, use only non-sparking tools.[3]

Personal Hygiene: Wash hands thoroughly after handling.[10] Do not eat, drink, or smoke in
the work area.[12]

. Post-Experiment:
Decontamination: Clean the work area thoroughly after use.
Clothing: Remove and wash any contaminated clothing before reuse.

Disposal Plan

Chemical waste must be handled and disposed of in accordance with all local, regional, and
national regulations.
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1. Waste Collection:

o Collect waste in a designated, properly labeled, and sealed container.

» Do not mix with other waste streams unless compatibility is confirmed.

2. Disposal Procedure:

e Dispose of the contents and container at an approved waste disposal plant.[3]

e Handle empty containers with care as they may contain flammable residual vapors.[10]
e Do not discharge into drains or the environment.[11][13]

Quantitative Data

The following tables provide key quantitative data for Dimethyl(vinyl)silane and related
compounds.

Table 1: Physical and Chemical Properties

Chloro(dimethyl)vinyl  Vinylmethyldimethox  Vinyldimethylethoxys

Property silane ysilane ilane

CAS Number 1719-58-0[4] 16881-77-9[5] Not specified
Molecular Formula C4HOCISI[1] C5H1202sSi[2][5] Not specified
Molecular Weight 120.65 g/mol [1] Not specified Not specified
Boiling Point 82-83 °C[4] Not specified 99-100 °C[14]
Density 0.874 g/mL at 25 °C[4]  Not specified 0.790 g/mL[14]
Refractive Index n20/D 1.414[4] Not specified 1.3983[14]

Table 2: Safety and Flammability Data
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Chloro(dimethyl)vinyl  Vinylmethyldimethox  Vinyldimethylethoxys
Parameter i _ :
silane ysilane ilane

. -5°C (23.0 °F) - N
Flash Point Not specified 4 °C[14]
closed cup[4]

o Flammable Liquid 3,
Flammable Liquid 2, o -
Hazard Class ) ] Acute Toxicity 4, Eye Not specified
Skin Corrosion 1B[4] o
Irritation 2A[5]

Signal Word Danger[4] Warning[5] Not specified

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of

Dimethyl(vinyl)silane.
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Caption: Workflow for Safe Handling of Dimethyl(vinyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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